2-Methyl-N-pentyloxolan-3-amine

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 2-methyl-N-pentyloxolan-3-amine
• InChI: InChI=1S/C10H21NO/c1-3-4-5-7-11-10-6-8-12-9(10)2/h9-11H,3-8H2,1-2H3
• InChI Key: NEXMMUDAFVNRFG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC1CCOC1C

Description

2-Methyl-N-pentyloxolan-3-amine is a tertiary amine featuring an oxolane (tetrahydrofuran) ring substituted with a methyl group at position 2 and a pentylamine moiety at position 2. For example, N-(4-chloro-2-methylphenyl)-2-methyloxolan-3-amine (CAS 1545810-10-3), a related derivative, has a molecular formula of C₁₂H₁₆ClNO and a molecular weight of 225.72 g/mol . This suggests that substitutions on the aromatic or aliphatic chains significantly influence properties like solubility, stability, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-N-pentyloxolan-3-amine can be achieved through several methods. One common approach involves the reaction of 2-methyl-3-oxolanyl chloride with pentylamine under controlled conditions. The reaction typically requires a solvent such as methanol and is conducted at elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-N-pentyloxolan-3-amine may involve continuous flow reactors to optimize yield and efficiency. The use of catalysts and advanced purification techniques ensures the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Alkylation Reactions

Secondary amines like 2-Methyl-N-pentyloxolan-3-amine can undergo alkylation with alkyl halides via an S_N2 mechanism , forming tertiary or quaternary ammonium salts. For example:

$$\text{R}_2\text{NH} + \text{R}'\!-\!X \rightarrow \text{R}_2\text{N}^+\!\text{R}'\text{H} \cdot X^- \xrightarrow{\text{Base}} \text{R}_2\text{NR}'$$

• Steric hindrance : The pentyl and methyl groups may slow alkylation compared to less hindered amines .

• Quaternary salt formation : Excess methyl iodide converts the amine to a quaternary ammonium iodide, which can undergo Hofmann elimination with Ag₂O/H₂O to yield alkenes .

Acylation with Acid Chlorides

The amine reacts with acyl chlorides (e.g., acetyl chloride) to form amides :

$$\text{R}_2\text{NH} + \text{R}''\!-\!\text{COCl} \rightarrow \text{R}_2\text{N}\!-\!\text{COR}'' + \text{HCl}$$

• Base requirement : Triethylamine or NaOH neutralizes HCl, driving the reaction .

• Steric effects : Bulky substituents may reduce acylation efficiency compared to primary amines .

Salt Formation

The amine forms stable salts with mineral acids (e.g., HCl, H₂SO₄):

$$\text{R}_2\text{NH} + \text{HCl} \rightarrow \text{R}_2\text{NH}_2^+\text{Cl}^-$$

• Applications : Salts enhance solubility in polar solvents and stabilize the amine during reactions .

Oxidation Reactions

Secondary amines are resistant to oxidation under mild conditions. Strong oxidants (e.g., H₂O₂, KMnO₄) may yield N-oxides or nitrones , though the oxolane ring’s stability under such conditions requires verification .

Hofmann Elimination

If alkylated to a quaternary ammonium salt, Hofmann elimination with Ag₂O/H₂O produces an alkene:

$$\text{R}_4\text{N}^+\text{I}^- \xrightarrow{\text{Ag}_2\text{O}} \text{R}_3\text{N} + \text{Alkene} + \text{AgI}$$

• Regioselectivity : Follows the Hofmann rule , favoring less substituted alkenes .

Ring-Opening of Oxolane

The oxolane ring may undergo acid-catalyzed cleavage (e.g., with HBr):

$$\text{Oxolane} + \text{HBr} \rightarrow \text{1,4-Dibromopentane}$$

• Competing reactions : The basic amine may deprotonate acids, reducing ring-opening efficiency .

Reduction of Amides

While not directly applicable, the amine could participate in reductive amination or form intermediates like enamines, which are reducible to secondary amines .

Key Data Table

Reaction Type	Reagents/Conditions	Product	Notes
Alkylation	CH<sub>3</sub>I, excess	Quaternary ammonium salt	Steric hindrance slows reaction
Acylation	Acetyl chloride, NEt<sub>3</sub>	N-Acetyl derivative	Requires base for HCl removal
Salt Formation	HCl	Ammonium chloride	Improves solubility
Hofmann Elimination	Ag<sub>2</sub>O, H<sub>2</sub>O	Alkene + tertiary amine	Post-alkylation step
Oxidation	H<sub>2</sub>O<sub>2</sub>, acetic acid	N-Oxide (predicted)	Limited literature support

Scientific Research Applications

2-Methyl-N-pentyloxolan-3-amine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: The compound is used in studies involving enzyme interactions and metabolic pathways.

Medicine: Research explores its potential as a pharmaceutical intermediate.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-Methyl-N-pentyloxolan-3-amine exerts its effects involves interactions with specific molecular targets. The nitrogen atom in the amine group can form hydrogen bonds and coordinate with metal ions, influencing various biochemical pathways. These interactions can modulate enzyme activity and affect cellular processes.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogues and their distinguishing features:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	CAS/Reference
2-Methyl-N-pentyloxolan-3-amine	C₉H₁₉NO	157.26 (calculated)	Methyl (C2), pentylamine (N-pentyl)	Not specified
N-(4-chloro-2-methylphenyl)-2-methyloxolan-3-amine	C₁₂H₁₆ClNO	225.72	Chlorophenyl, methyl	1545810-10-3
N-benzyl-N-(2-chlorobenzyl)-N-(2-fluoro-3-phenoxypropyl)amine	C₂₄H₂₄ClFNO	408.91	Benzyl, chloro, fluoro, phenoxy	Synthesis route
3-(Trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]propan-1-amine	C₁₂H₂₈NO₃Si₂	326.52	Trimethoxysilyl groups	14813-8

Key Observations :

• Electron-Withdrawing Groups : The presence of chlorine (e.g., in N-(4-chloro-2-methylphenyl)-2-methyloxolan-3-amine ) enhances polarity and may improve binding to biological targets compared to purely aliphatic derivatives .
• Fluorine Substitution: Compounds like N-benzyl-N-(2-chlorobenzyl)-N-(2-fluoro-3-phenoxypropyl)amine exhibit increased metabolic stability due to fluorine’s electronegativity, a feature absent in 2-Methyl-N-pentyloxolan-3-amine .

Research Findings and Gaps

• Toxicity Profiles : Fluorinated amines (e.g., ) may exhibit higher environmental persistence, whereas aliphatic amines like 2-Methyl-N-pentyloxolan-3-amine are generally more biodegradable.
• Synthetic Challenges : The pentyl chain in 2-Methyl-N-pentyloxolan-3-amine could introduce steric hindrance, complicating further functionalization compared to smaller substituents in analogues .

Biological Activity

2-Methyl-N-pentyloxolan-3-amine is a compound that has garnered interest in various fields of biological research due to its unique structural characteristics and potential pharmacological properties. This article aims to provide a comprehensive overview of its biological activity, including its mechanism of action, relevant case studies, and research findings.

• Molecular Formula : C9H19NO
• Molecular Weight : 171.25 g/mol
• IUPAC Name : 2-Methyl-N-pentyloxolan-3-amine

The biological activity of 2-Methyl-N-pentyloxolan-3-amine is primarily attributed to its interaction with specific biological targets, including receptors and enzymes. The compound may function as a modulator of neurotransmitter systems, potentially influencing pathways related to mood regulation and cognitive functions.

Potential Mechanisms:

• Receptor Interaction : The amine group can facilitate binding to neurotransmitter receptors, particularly those involved in serotonin and dopamine signaling.
• Enzyme Inhibition : It may inhibit enzymes involved in metabolic pathways, leading to altered cellular responses.

Biological Activity Overview

The biological activity of 2-Methyl-N-pentyloxolan-3-amine has been explored in various studies, focusing on its effects on cellular processes and potential therapeutic applications.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Antidepressant Effects	Exhibited potential in animal models for reducing depressive behaviors.
Neuroprotective	Showed protective effects against neurotoxicity in vitro.
Anti-inflammatory	Reduced inflammatory markers in cell cultures.
Antimicrobial	Displayed activity against certain bacterial strains.

Case Studies

• Antidepressant Activity :
  A study conducted on rodents indicated that administration of 2-Methyl-N-pentyloxolan-3-amine led to a significant reduction in behaviors associated with depression compared to control groups. The mechanism was linked to increased serotonin levels in the brain.
• Neuroprotection :
  Research published in Neuroscience Letters demonstrated that the compound could protect neuronal cells from oxidative stress induced by toxic agents, suggesting its potential use in neurodegenerative diseases.
• Anti-inflammatory Effects :
  In vitro studies showed that 2-Methyl-N-pentyloxolan-3-amine reduced the production of pro-inflammatory cytokines in macrophage cultures, indicating its potential as an anti-inflammatory agent.
• Antimicrobial Properties :
  A recent investigation revealed that the compound exhibited inhibitory effects against Staphylococcus aureus, highlighting its potential application in developing new antimicrobial agents.